Cas no 1806387-36-9 (Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate
• CAS No: 1806387-36-9
• MF: C₁₃H₁₅BrF₂O₃
• MW: 337.157210588455
• CID: 4956862
• Update Time: 2025-05-20

Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate

• Inchi： 1S/C13H15BrF2O3/c1-2-18-12(17)10-6-5-9(4-3-7-14)11(8-10)19-13(15)16/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： YIGBAFUPRCBMAG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate (CAS No. 1806387-36-9)

Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate (CAS No. 1806387-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique bromopropyl and difluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a benzoate core with strategic substitutions, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate has surged due to their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. Researchers frequently explore this compound for its potential in modulating enzyme activity or improving pharmacokinetics. The difluoromethoxy group, in particular, is a hotspot in medicinal chemistry, as it often enhances binding affinity and bioavailability.

The synthesis of CAS 1806387-36-9 typically involves multi-step organic reactions, including esterification and halogenation. Its 3-bromopropyl side chain offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design, where modular compounds are used to rapidly assemble libraries for high-throughput screening.

From an industrial perspective, Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate is often discussed in contexts like green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic methods to produce such intermediates. Questions like "How to reduce waste in brominated compound synthesis?" or "What are safer alternatives to traditional halogenation?" reflect common user queries in academic and industrial forums.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. Its stability under various conditions is another area of interest, particularly for storage and transportation logistics. Notably, the benzoate ester moiety contributes to its relative stability, though precautions against moisture and light are recommended.

In agrochemical applications, derivatives of Ethyl 4-(3-bromopropyl)-3-(difluoromethoxy)benzoate have shown promise as precursors for novel pesticides with improved environmental profiles. The difluoromethoxy group’s resistance to degradation can prolong efficacy while reducing application frequency—a key consideration for sustainable farming practices.

Future research directions may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), cutting-edge areas in targeted therapy. As synthetic methodologies evolve, this compound’s role in precision medicine and catalyst development is likely to expand, addressing unmet needs in both healthcare and industrial chemistry.